2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide
• InChI: InChI=1S/C10H13NO3/c1-11-10(13)5-7-3-4-8(12)6-9(7)14-2/h3-4,6,12H,5H2,1-2H3,(H,11,13)
• InChI Key: HPPGNUJNFHWPIT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=C(C=C(C=C1)O)OC

Description

2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2,4-dimethoxyphenyl)-N-methylacetamide (445 mg, 2.12 mmol) in CH2Cl2 (10 mL) was slowly added 1M BBr3 solution in CH2Cl2 (6.4 mL, 6.4 mmol). After addition was completed, the reaction mixture was stirred at 0° C. for 2.5 h, methanol (2 mL) was added and after 15 min the volatiles were removed in vacuo. The residue was dissolved in ethyl acetate, washed successively with aqueous NaHCO3 and H2O. The organic layer was dried over Na2SO4, filtered and concentrated. The residue was purified by silica gel flash chromatography (0-5% methanol in dichloromethane) to give the subtitled compound (16 mg) along with 2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide (30 mg).